![molecular formula C14H13NO3 B3075284 2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid CAS No. 1029107-56-9](/img/structure/B3075284.png)
2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid
Overview
Description
2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid (HPA) is a naturally occurring compound found in several plants, including olive and coconut, as well as in the human body. It is a derivative of phenylalanine, an essential amino acid. HPA has been studied extensively due to its potential therapeutic effects, including antioxidant, anti-inflammatory, and anti-cancer activities. HPA has also been studied for its potential applications in the fields of biochemistry, physiology, and pharmacology.
Scientific Research Applications
Advanced Oxidation Processes
Advanced Oxidation Processes (AOPs) utilize 2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid and similar compounds for the degradation of recalcitrant substances in water treatment. These processes lead to the generation of various by-products, with research focusing on their kinetics, mechanisms, and biotoxicity. The application of AOPs in treating water contaminated with substances like acetaminophen demonstrates the potential of 2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid in environmental remediation efforts (Qutob et al., 2022).
Biodegradation by Microorganisms
Escherichia coli and other microorganisms exhibit the capability to degrade aromatic compounds, including 2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid. This biodegradation process involves complex biochemical pathways, highlighting the role of such compounds in microbial metabolism and the potential for bioremediation applications (Díaz et al., 2001).
Lactic Acid Production from Biomass
In the context of green chemistry, 2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid and related compounds can be involved in the production of lactic acid from biomass. This process underscores the utility of these compounds in the synthesis of biodegradable polymers and other valuable chemicals, contributing to sustainable industrial practices (Gao et al., 2011).
Industrial Cleaning and Corrosion Inhibition
The application of 2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid in industrial cleaning processes, especially for ferrous and non-ferrous metals, highlights its role as a potential organic corrosion inhibitor. This application is particularly relevant in acidic cleaning solutions, where the compound's properties can mitigate metallic dissolution (Goyal et al., 2018).
Antioxidant Properties
Hydroxycinnamic acids, a group to which 2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid is structurally related, exhibit significant antioxidant properties. Research in this area explores the structure-activity relationships of these compounds, with implications for their use in managing oxidative stress-related diseases (Razzaghi-Asl et al., 2013).
properties
IUPAC Name |
2-anilino-2-(3-hydroxyphenyl)acetic acid | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C14H13NO3/c16-12-8-4-5-10(9-12)13(14(17)18)15-11-6-2-1-3-7-11/h1-9,13,15-16H,(H,17,18) | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WJHVYWXAJJKHRK-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)NC(C2=CC(=CC=C2)O)C(=O)O | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C14H13NO3 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID601260423 | |
Record name | 3-Hydroxy-α-(phenylamino)benzeneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601260423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
243.26 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
2-(3-Hydroxyphenyl)-2-(phenylamino)acetic acid | |
CAS RN |
1029107-56-9 | |
Record name | 3-Hydroxy-α-(phenylamino)benzeneacetic acid | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=1029107-56-9 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 3-Hydroxy-α-(phenylamino)benzeneacetic acid | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID601260423 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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